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Compound of Interest

Compound Name: 1-Decene

Cat. No.: B1663960 Get Quote

For the experienced researcher, scientist, and drug development professional, the meticulous

handling of chemicals is second nature. Yet, the unique properties of each substance demand

a tailored approach to safety. This guide provides an in-depth, practical framework for the

selection and use of personal protective equipment (PPE) when working with 1-Decene,

moving beyond mere compliance to foster a culture of proactive safety and scientific integrity.

Our goal is to empower you with the knowledge to not only protect yourself but also to ensure

the validity of your experimental outcomes.

Understanding the Risks: Why 1-Decene Demands
Respect
1-Decene is a versatile alpha-olefin used in various applications, from the synthesis of

polymers and specialty chemicals to its use as a fragrance ingredient. However, its utility is

matched by a distinct hazard profile that necessitates rigorous safety protocols.

Flammability: 1-Decene is a flammable liquid and vapor, with a flashpoint of 46°C (115°F)[1].

This means that above this temperature, it can form an ignitable mixture with air. Vapors are

heavier than air and can travel to an ignition source, flashing back to the source[2][3].

Therefore, all work with 1-Decene must be conducted away from open flames, sparks, and hot

surfaces[1][3][4][5][6][7][8][9]. Electrical equipment must be explosion-proof, and measures to

prevent the buildup of static electricity, such as grounding and bonding containers and

receiving equipment, are critical[1][2][3][6][7].
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Aspiration Hazard: Perhaps the most acute health risk associated with 1-Decene is its

aspiration toxicity. If swallowed, the liquid can be fatal if it enters the airways[5][6][7][8]. This is

due to its low viscosity, which allows it to be easily drawn into the lungs, causing severe

chemical pneumonitis[1]. This critical hazard underscores the importance of preventing

ingestion and promptly seeking medical attention if swallowing occurs. Do NOT induce vomiting

if 1-Decene is ingested[1][5][6][7].

Skin and Eye Irritation: While not classified as a severe skin irritant, prolonged or repeated

contact with 1-Decene can defat the skin, leading to dryness and cracking[1][7]. It is also

considered mildly irritating to the eyes[1][3][10][11].

Aquatic Toxicity: 1-Decene is very toxic to aquatic life, with long-lasting effects[5][6][7][8].

Therefore, it is imperative to prevent its release into the environment. All spills must be

contained and disposed of as hazardous waste[3][5][6][9][12][13].

Core Principles of PPE Selection for 1-Decene
The selection of appropriate PPE is not a one-size-fits-all approach. It is a dynamic process

that depends on a thorough risk assessment of the specific procedure being performed. The

key is to create a barrier between the user and the chemical, mitigating the risks of exposure

through inhalation, skin contact, eye contact, and ingestion.

Data at a Glance: Key Properties of 1-Decene
Property Value Source

CAS Number 872-05-9 [6][11][13]

Molecular Formula C10H20 [1][11]

Molecular Weight 140.27 g/mol [6]

Appearance Colorless liquid [1]

Flash Point 46°C (115°F) [1]

Boiling Point 172°C (342°F) [1]

Vapor Density 4.84 (Air = 1) [6][11]

Water Solubility Insoluble [2][5]
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A Multi-Layered Defense: Your PPE Arsenal for 1-
Decene
Hand Protection: The First Line of Defense
Why it's critical: Your hands are the most likely part of your body to come into direct contact

with 1-Decene. The appropriate gloves will prevent skin contact, which can lead to irritation and

potential absorption.

What to use:

Nitrile or Neoprene Gloves: These materials have demonstrated good resistance to 1-
Decene. Always check the manufacturer's glove compatibility data for specific breakthrough

times.

Proper Technique: Ensure gloves are inspected for any signs of degradation or puncture

before each use. When removing gloves, do so without touching the outer contaminated

surface with your bare skin.

Eye and Face Protection: Shielding Against Splashes
and Vapors
Why it's critical: The eyes are particularly vulnerable to splashes of 1-Decene, which can cause

irritation[3][10][11]. Vapors can also be irritating to the eyes[2][10].

What to use:

Safety Glasses with Side Shields: For low-volume, well-ventilated work, these provide a

basic level of protection.

Chemical Goggles: When there is a higher risk of splashing, chemical goggles that form a

seal around the eyes are necessary.

Face Shield: For procedures with a significant splash hazard, such as transferring large

volumes or working with heated 1-Decene, a face shield should be worn in conjunction with

chemical goggles to protect the entire face.
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Body Protection: Preventing Contamination of Clothing
and Skin
Why it's critical: Spills and splashes can contaminate your personal clothing, leading to

prolonged skin contact.

What to use:

Laboratory Coat: A standard lab coat is sufficient for most bench-scale operations.

Chemical-Resistant Apron or Suit: For larger scale work or situations with a high potential for

splashing, a chemical-resistant apron or a full chemical suit may be necessary[6]. Flame-

retardant and antistatic protective clothing is also recommended[6].

Respiratory Protection: Guarding Against Inhalation
Hazards
Why it's critical: While the vapor pressure of 1-Decene is relatively low at room temperature,

inhalation of vapors or aerosols can occur, especially when heated or agitated.

What to use:

Engineering Controls First: The primary method for controlling inhalation exposure should

always be the use of engineering controls, such as a chemical fume hood.

Air-Purifying Respirator (APR): In situations where engineering controls are not sufficient to

maintain exposure below occupational exposure limits, or during emergency situations, a

NIOSH-approved respirator with organic vapor cartridges is required[3][5][10][14]. For higher

concentrations, a full-face respirator or a supplied-air respirator may be necessary[6]. Always

conduct a fit test before using a respirator for the first time.

Procedural Guidance: Donning and Doffing PPE for
1-Decene Handling
The order in which you put on and take off your PPE is crucial to prevent cross-contamination.
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Donning (Putting On) PPE

Preparation Donning Sequence

Inspect PPE for damage 1. Lab Coat/ApronBegin donning 2. Respirator (if required) 3. Goggles/Face Shield 4. Gloves

Click to download full resolution via product page

Caption: PPE Donning Sequence for 1-Decene Handling.

Doffing (Taking Off) PPE

Doffing Sequence Final Step

1. Gloves 2. Goggles/Face Shield 3. Lab Coat/Apron 4. Respirator (if required) Wash Hands ThoroughlyProceed to hand hygiene

Click to download full resolution via product page

Caption: PPE Doffing Sequence for 1-Decene Handling.

Operational Plans: Storage and Disposal
Storage: Store 1-Decene in a tightly closed container in a cool, dry, and well-ventilated area

away from heat, sparks, and open flames[5][6][13]. Containers should be properly grounded

and bonded[6][7]. OSHA regulations for the storage of flammable liquids must be followed,

which may include storage in approved flammable liquid storage cabinets[4][12][15].

Disposal: 1-Decene and any contaminated materials (including PPE) must be disposed of as

hazardous waste. Do not allow the product to enter drains or waterways[3][5][12][13]. Follow all

local, state, and federal regulations for hazardous waste disposal. This may involve incineration

in a chemical incinerator equipped with an afterburner and scrubber[6][13].
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Conclusion: A Commitment to Safety and Scientific
Excellence
The responsible use of 1-Decene is paramount for both personal safety and environmental

protection. By understanding its hazards and diligently applying the principles of proper PPE

selection and use, researchers can confidently and safely advance their scientific endeavors.

This guide serves as a foundational resource, but it is essential to always consult your

institution's specific safety protocols and the most current Safety Data Sheet (SDS) for 1-
Decene before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ICSC 1477 - 1-DECENE [chemicalsafety.ilo.org]

2. 1-DECENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

3. echemi.com [echemi.com]

4. Safe Handling of Flammable & Combustible Liquids | OSHA Guidelines [jjkellersafety.com]

5. cpchem.com [cpchem.com]

6. chemicalbook.com [chemicalbook.com]

7. echemi.com [echemi.com]

8. qchem.com.qa [qchem.com.qa]

9. oshatrainingschool.com [oshatrainingschool.com]

10. cameochemicals.noaa.gov [cameochemicals.noaa.gov]

11. Respiratory protection equipments C10H20 (1-decene), CAS number 872-05-9
[en.gazfinder.com]

12. ishn.com [ishn.com]

13. dept.harpercollege.edu [dept.harpercollege.edu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1663960?utm_src=pdf-body
https://www.benchchem.com/product/b1663960?utm_src=pdf-body
https://www.benchchem.com/product/b1663960?utm_src=pdf-body
https://www.benchchem.com/product/b1663960?utm_src=pdf-custom-synthesis
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1477
https://cameochemicals.noaa.gov/chemical/8496
https://www.echemi.com/products/pid_Rock25302-1-decene.html
https://www.jjkellersafety.com/resources/articles/2025/safely-handling-flammable-and-combustible-liquids
https://www.cpchem.com/sites/default/files/2024-02/01998614_1.pdf
https://www.chemicalbook.com/msds/1-decene.pdf
https://www.echemi.com/sds/1-decene-pid_Rock25302.html
https://www.qchem.com.qa/App_Documents/NAO/1-Decene/1-Decene-English(EU).pdf
https://www.oshatrainingschool.com/blog/safe-handling-of-flammable-liquids
https://cameochemicals.noaa.gov/chris/DCE.pdf
https://en.gazfinder.com/1-decene/
https://en.gazfinder.com/1-decene/
https://www.ishn.com/articles/114633-the-ultimate-guide-to-osha-and-environmental-regulations-for-flammable-and-dangerous-liquids
https://dept.harpercollege.edu/chemistry/sds/1-Decene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. gelest.com [gelest.com]

15. ushazmatrentals.com [ushazmatrentals.com]

To cite this document: BenchChem. [Navigating the Safe Handling of 1-Decene: A Guide to
Personal Protective Equipment]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663960#personal-protective-equipment-for-
handling-1-decene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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